n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide

• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: N-ethyl-3-methyl-N-pyrrolidin-3-ylbutanamide
• InChI: InChI=1S/C11H22N2O/c1-4-13(10-5-6-12-8-10)11(14)7-9(2)3/h9-10,12H,4-8H2,1-3H3
• InChI Key: NXASZMDCAUJZQA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCNC1)C(=O)CC(C)C

Description

n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide is an organic compound with the molecular formula C11H22N2O and a molecular weight of 198.31 g/mol . This compound is characterized by the presence of a pyrrolidine ring, an ethyl group, and a butanamide backbone. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide typically involves the reaction of 3-methylbutanamide with pyrrolidine in the presence of an ethylating agent. The reaction conditions often include a solvent such as dichloromethane and a base like triethylamine to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors to ensure consistency and purity. The process includes rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the pyrrolidine ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Corresponding carboxylic acids.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide is utilized in several scientific research fields:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• n-Propyl-3-methyl-N-(pyrrolidin-3-yl)butanamide
• n-Butyl-3-methyl-N-(pyrrolidin-3-yl)butanamide
• n-Ethyl-3-methyl-N-(pyrrolidin-2-yl)butanamide

Uniqueness

n-Ethyl-3-methyl-N-(pyrrolidin-3-yl)butanamide is unique due to its specific structural configuration, which imparts distinct chemical and biological properties.